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Compound of Interest

Compound Name: Amg-837

Cat. No.: B605415 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for AMG-837, a potent and orally bioavailable GPR40 agonist used in

laboratory research. While specific institutional and local regulations must always be followed,

this document outlines the essential steps for the safe disposal of this bioactive small molecule.

Chemical and Physical Properties of AMG-837
A clear understanding of the chemical and physical properties of AMG-837 is the first step

toward safe handling and disposal. The following table summarizes key quantitative data for

various forms of AMG-837.
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Property
AMG-837 (Free
Acid)

AMG-837
(Hemiclcium Salt)

AMG-837 (Calcium
Salt Hydrate)

Molecular Formula C₂₆H₂₁F₃O₃ C₂₆H₂₀F₃O₃·½Ca C₅₂H₄₂CaF₆O₇

Molecular Weight 438.44 g/mol 457.47 g/mol [1][2] 932.97 g/mol [3][4]

Appearance Solid Powder[3] - Solid Powder[3]

Solubility Soluble in DMSO[3][4]
Soluble to 100 mM in

DMSO[1]

Soluble in DMSO, not

in water[3][4]

Purity >98%[5] ≥98%[1][2] >98%[3][4]

Storage - Store at +4°C[1]

Short term (days to

weeks) at 0 - 4°C,

long term (months to

years) at -20°C.[3][4]

CAS Number 865231-46-5[3] 1291087-14-3[1] 1259389-38-2[3][4]

Immediate Safety and Handling
Before beginning any procedure, it is crucial to handle AMG-837 within a certified chemical

fume hood. Always wear appropriate Personal Protective Equipment (PPE), including a lab

coat, chemical-resistant gloves, and safety glasses. Avoid inhaling dust and prevent direct

contact with skin and eyes.

Step-by-Step Disposal Protocol
As a bioactive compound, AMG-837 and any materials contaminated with it must be treated as

hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

[6]

1. Waste Segregation:

Solid Waste: Collect all unused or expired solid AMG-837, along with contaminated

disposable items such as pipette tips, weighing boats, and gloves, in a dedicated and clearly

labeled hazardous waste container. The container must be made of a material compatible

with the chemical.
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Liquid Waste: Solutions containing AMG-837 should be collected in a separate, sealed, and

labeled liquid hazardous waste container. Avoid mixing with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

guidelines.

Sharps: Any contaminated sharps, such as needles or syringes, must be disposed of in a

designated sharps container specifically for hazardous chemical waste.

2. Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "AMG-837"

The approximate concentration and quantity of the waste.

The date of accumulation.

Adhere to any additional specific labeling requirements mandated by your institution.

3. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory. Ensure that the containers are kept tightly closed except when adding

waste. Store them away from incompatible materials to prevent any adverse chemical

reactions.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and final disposal of the hazardous waste. Always follow their specific procedures and

guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of AMG-837.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b605415?utm_src=pdf-body
https://www.benchchem.com/product/b605415?utm_src=pdf-body
https://www.benchchem.com/product/b605415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AMG-837 Disposal Workflow

Start: Handling AMG-837

Segregate Waste Streams

Solid Waste
(Unused chemical, contaminated gloves, etc.)

Liquid Waste
(Solutions containing AMG-837)

Sharps Waste
(Contaminated needles, etc.)

Label Solid Waste Container
'Hazardous Waste - AMG-837'

Label Liquid Waste Container
'Hazardous Waste - AMG-837'

Label Sharps Container
'Hazardous Waste - AMG-837'

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of AMG-837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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